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Compound of Interest

Compound Name: 4-Bromo-N-methylaniline

Cat. No.: B051990

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-N-methylaniline, a key
chemical intermediate. This document details its chemical identity, physical and chemical
properties, a detailed synthesis protocol, and structural information, tailored for professionals in
research and development.

Chemical Identity and Structure

4-Bromo-N-methylaniline is an aniline derivative with a bromine substituent at the para
position and a methyl group on the nitrogen atom.

CAS Number: 6911-87-1[1][2][3][4]

Molecular Formula: C7HsBrN[2][4]

IUPAC Name: 4-bromo-N-methylaniline[2][4]

SMILES: C1=CC(=C(C=C1)Br)NC|2]

INChl Key: AYVYPVDWQZAAZCM-UHFFFAQOYSA-N[2][4]

Below is a two-dimensional structural representation of the 4-Bromo-N-methylaniline
molecule.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b051990?utm_src=pdf-interest
https://www.benchchem.com/product/b051990?utm_src=pdf-body
https://www.benchchem.com/product/b051990?utm_src=pdf-body
https://prepchem.com/n-methyl-4-bromo-aniline/
https://patents.google.com/patent/CN103787895A/en
https://m.chemicalbook.com/ProductChemicalPropertiesCB5423301_en.htm
https://www.researchgate.net/post/Preparation-of-N-N-dimethylation-of-4-bromoaniline
https://patents.google.com/patent/CN103787895A/en
https://www.researchgate.net/post/Preparation-of-N-N-dimethylation-of-4-bromoaniline
https://www.benchchem.com/product/b051990?utm_src=pdf-body
https://patents.google.com/patent/CN103787895A/en
https://www.researchgate.net/post/Preparation-of-N-N-dimethylation-of-4-bromoaniline
https://patents.google.com/patent/CN103787895A/en
https://patents.google.com/patent/CN103787895A/en
https://www.researchgate.net/post/Preparation-of-N-N-dimethylation-of-4-bromoaniline
https://www.benchchem.com/product/b051990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: 2D Structure of 4-Bromo-N-methylaniline

Physicochemical Properties

A summary of the key physical and chemical properties of 4-Bromo-N-methylaniline is
presented in the table below for easy reference and comparison.

Property Value Reference
Molecular Weight 186.05 g/mol [4]
Appearance Clear o.ran.ge to purple to dark 2]
purple liquid
Boiling Point 259-260 °C [1]
Density 1.482 g/mL at 25 °C [1]
Refractive Index (n20/D) 1.613 [1]
Purity (HPLC) >96.0% 2]

Experimental Protocols
Synthesis of 4-Bromo-N-methylaniline

This section details a common laboratory-scale synthesis of 4-Bromo-N-methylaniline from N-
methylaniline.

Materials:

N-methylaniline

Bromine

Acetic acid

Methylene chloride

Saturated aqueous sodium chloride solution
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e Sodium hydroxide
e |ce
Procedure:

 In a suitable reaction vessel, prepare a mixture of 120 g of N-methylaniline and 600 ml of
acetic acid.

o Separately, prepare a solution of 179 g of bromine in 120 ml of acetic acid.

» While maintaining an inert atmosphere, add the bromine solution to the N-methylaniline
mixture over a period of 45 minutes. It is crucial to keep the reaction temperature below 40°C
during the addition.

 After the addition is complete, continue to stir the reaction mixture for an additional 75
minutes.

o Cool the mixture to room temperature and then pour it into a beaker containing a mixture of
ice and water.

o Adjust the pH of the mixture to 10 by the careful addition of sodium hydroxide.

o Extract the product from the agueous mixture using methylene chloride.

e Wash the combined organic phases with a saturated aqueous sodium chloride solution.
o Dry the organic phase over a suitable drying agent (e.g., anhydrous sodium sulfate).

» Remove the solvent by evaporation under reduced pressure to yield the final product, N-
methyl-4-bromo-aniline.[1]

Experimental Workflow:
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Caption: Synthesis workflow for 4-Bromo-N-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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